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Compound of Interest

Compound Name:
3-Iodo-6-methoxyimidazo[1,2-

a]pyridine

Cat. No.: B1378243 Get Quote

This guide provides an in-depth technical overview for the synthesis of 3-Iodo-6-
methoxyimidazo[1,2-a]pyridine, a key heterocyclic scaffold with significant interest in

medicinal chemistry and drug development. The imidazo[1,2-a]pyridine core is a privileged

structure found in numerous biologically active compounds. The introduction of an iodine atom

at the 3-position offers a versatile handle for further functionalization through various cross-

coupling reactions, making this compound a valuable intermediate for the synthesis of diverse

chemical libraries.

This document will detail a reliable two-step synthetic strategy, commencing with the

construction of the 6-methoxyimidazo[1,2-a]pyridine core, followed by a regioselective

iodination at the C3 position. The rationale behind the choice of reagents and reaction

conditions is discussed to provide a comprehensive understanding of the synthetic process.

Synthetic Strategy Overview
The synthesis of 3-Iodo-6-methoxyimidazo[1,2-a]pyridine is most effectively approached

through a two-step sequence:

Step 1: Cyclization to form 6-methoxyimidazo[1,2-a]pyridine. This involves the reaction of 2-

amino-5-methoxypyridine with a suitable C2-synthon, typically an α-haloacetaldehyde or its

equivalent.
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Step 2: Regioselective Iodination. The formed 6-methoxyimidazo[1,2-a]pyridine undergoes

electrophilic substitution, preferentially at the electron-rich C3 position of the imidazole ring,

using a suitable iodinating agent.

Starting Materials

Step 1: Cyclization

Step 2: Iodination
Reagents

2-Amino-5-methoxypyridine

6-Methoxyimidazo[1,2-a]pyridine

 

Chloroacetaldehyde  

3-Iodo-6-methoxyimidazo[1,2-a]pyridine

 

Heat

N-Iodosuccinimide (NIS)

Reactants

Intermediate Product2-Amino-5-methoxypyridine
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Nucleophilic Attack

Chloroacetaldehyde
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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